Cas no 1132970-43-4 (Dihydro Astrophloxine)

• Product Name: Dihydro Astrophloxine
• CAS No: 1132970-43-4
• MF: C₂₇H₃₄N₂
• MW: 386.572267055511
• CID: 1064231
• PubChem ID: 44252842
• Update Time: 2025-07-27

Dihydro Astrophloxine Chemical and Physical Properties

Names and Identifiers

• Dihydro Astrophloxine
• (2E)-1-ethyl-2-[(E)-3-(1-ethyl-3,3-dimethyl-2H-indol-2-yl)prop-2-enylidene]-3,3-dimethylindole
• 1-Ethyl-2-[3-(1-ethyl-1,3-dihydro-3,3-dimethyl-2H-indol-2-ylidene)-1-propen-1-yl]-2,3-dihydro-3,3-dimethyl-1H-indole
• SCHEMBL12747225
• 1-Ethyl-2-[(1E,3E)-3-(1-ethyl-3,3-dimethyl-1,3-dihydro-2H-indol-2-ylidene)prop-1-en-1-yl]-3,3-dimethyl-2,3-dihydro-1H-indole
• 1-Ethyl-2-[3-(1-ethyl-1,3-dihydro-3,3-dimethyl-2H-indol-2-ylidene)-1-propen-1-yl]-2,3-dihydro-3,3-dimethyl-1H-indole;
• DTXSID30658053
• 1132970-43-4

• Inchi： 1S/C27H34N2/c1-7-28-22-16-11-9-14-20(22)26(3,4)24(28)18-13-19-25-27(5,6)21-15-10-12-17-23(21)29(25)8-2/h9-19,24H,7-8H2,1-6H3/b18-13+,25-19+
• InChI Key： LCCNORCLQFTDDF-KFTWTFIKSA-N
• SMILES： N1(CC)C2C=CC=CC=2C(C)(C)C1/C=C/C=C1\C(C)(C)C2C=CC=CC=2N\1CC

Computed Properties

• Exact Mass: 386.27200
• Monoisotopic Mass: 386.272199093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48000
• LogP: 6.56050

Additional information on Dihydro Astrophloxine

Dihydro Astrophloxine (CAS No. 1132970-43-4): A Comprehensive Guide to Its Properties and Applications

Dihydro Astrophloxine (CAS No. 1132970-43-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This article delves into the molecular structure, synthesis, and diverse uses of Dihydro Astrophloxine, while also addressing frequently asked questions and trending topics related to this compound.

The chemical formula of Dihydro Astrophloxine reflects its complex structure, which contributes to its stability and reactivity under specific conditions. Researchers have explored its role in advanced material science, particularly in the development of novel polymers and coatings. The compound's ability to interact with other molecules makes it a valuable candidate for high-performance materials and specialty chemicals.

One of the most searched questions about Dihydro Astrophloxine is its potential in green chemistry applications. With increasing global focus on sustainability, this compound has been studied for its eco-friendly properties, including low toxicity and biodegradability. These characteristics align with the growing demand for sustainable chemical solutions in industries ranging from textiles to electronics.

In the pharmaceutical sector, preliminary studies suggest that Dihydro Astrophloxine may have interesting biological activities, though extensive research is still ongoing. Its molecular framework shows promise for drug discovery programs, particularly in the development of new therapeutic agents. However, it's important to note that these applications are still in the experimental phase.

The synthesis of Dihydro Astrophloxine typically involves multi-step organic reactions that require precise control of temperature and pressure conditions. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing the compound and ensuring its purity. These aspects are particularly relevant to researchers searching for synthesis protocols or analytical methods for similar compounds.

From a commercial perspective, the market for Dihydro Astrophloxine has shown steady growth, driven by its expanding applications in specialty chemicals. Manufacturers and suppliers often highlight its high purity grade and consistent quality as key selling points. The compound is typically available in research quantities, with pricing reflecting its specialized nature and production complexity.

Safety considerations for handling Dihydro Astrophloxine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation systems are recommended when working with this material. These safety aspects are frequently searched by laboratory technicians and researchers new to working with this compound.

Recent scientific literature has explored the potential of Dihydro Astrophloxine derivatives in advanced material applications. The compound's structural flexibility allows for various modifications, creating opportunities in nanotechnology and smart materials development. These cutting-edge applications have become hot topics in materials science forums and research communities.

For analytical chemists, the characterization of Dihydro Astrophloxine presents interesting challenges due to its specific spectral properties. Method development for its quantification in complex matrices is an area of active research, with many scientists searching for optimized HPLC methods and chromatographic conditions for this compound.

The stability profile of Dihydro Astrophloxine under various environmental conditions is another frequently researched aspect. Studies have examined its behavior under different pH conditions, temperature ranges, and light exposure, providing valuable data for formulators and product developers working with this compound.

In academic settings, Dihydro Astrophloxine has become a subject of interest for graduate-level organic chemistry research. Its synthesis pathway offers excellent learning opportunities for students mastering multi-step synthesis techniques and structural elucidation methods. This educational aspect has led to increased searches for teaching resources related to this compound.

The future outlook for Dihydro Astrophloxine appears promising, with potential applications emerging in energy storage systems and electronic materials. As research continues to uncover new properties and applications, this compound is likely to remain a focus of scientific inquiry and industrial innovation in the coming years.

For researchers and industry professionals seeking detailed technical information about Dihydro Astrophloxine, consulting peer-reviewed journals and patent literature is recommended. The compound's growing importance is reflected in the increasing number of publications and patent applications referencing its unique properties and potential uses across multiple disciplines.